Cas no 1040641-24-4 (3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine
• CAS No: 1040641-24-4
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6136091
• PubChem ID: 25837208
• Update Time: 2025-10-28

3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine
• F5088-1022
• [4-[6-(2,5-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]-thiophen-2-ylmethanone
• AKOS024496338
• 1040641-24-4
• (4-(6-(2,5-dimethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(thiophen-2-yl)methanone
• VU0634327-1

• Inchi： 1S/C21H22N4O3S/c1-27-15-5-7-18(28-2)16(14-15)17-6-8-20(23-22-17)24-9-11-25(12-10-24)21(26)19-4-3-13-29-19/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： SYHGBHKGWOMBKA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCN(C2=CC=C(C3C=C(C=CC=3OC)OC)N=N2)CC1)=O

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine

Introduction to 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl)pyridazine (CAS No. 1040641-24-4)

3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl)pyridazine, with the CAS number 1040641-24-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, a 2,5-dimethoxyphenyl substituent, and a thiophene-2-carbonyl piperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazines are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The presence of this core in 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl)pyridazine suggests that it may exhibit similar pharmacological effects.

The 2,5-dimethoxyphenyl substituent is another key feature of this compound. Dimethoxyphenyl groups are often found in natural products and synthetic compounds with various biological activities. They can influence the lipophilicity and electronic properties of the molecule, which in turn can affect its pharmacokinetic and pharmacodynamic profiles. In the context of 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl)pyridazine, this substituent may enhance its ability to interact with specific biological targets.

The thiophene-2-carbonyl piperazine moiety is a particularly interesting part of the molecule. Thiophenes are five-membered heterocyclic rings containing one sulfur atom, and they are widely used in medicinal chemistry due to their ability to modulate various biological processes. The combination of a thiophene ring with a piperazine group can result in compounds with potent and selective biological activities. In this case, the thiophene-2-carbonyl piperazine moiety may contribute to the compound's ability to interact with specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl)pyridazine. For instance, research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

In the context of cancer research, 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl)pyridazine has shown promise as an antitumor agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that this compound may have potential as a novel therapeutic agent for treating certain types of cancer.

The pharmacokinetic properties of 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl)pyridazine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral medication. Additionally, its low toxicity and high selectivity for specific biological targets make it an attractive candidate for further development.

In conclusion, 3-(2,5-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl)pyridazine (CAS No. 1040641-24-4) is a promising compound with a unique structure that confers multiple biological activities. Its potential applications in anti-inflammatory, neuroprotective, and antitumor therapies make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may become a valuable addition to the arsenal of drugs used to treat various diseases.